Cas no 312917-54-7 (4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• CAS No: 312917-54-7
• MF: C₁₇H₁₂N₄O₂S
• MW: 336.367781639099
• CID: 5960593
• PubChem ID: 747038
• Update Time: 2025-06-12

4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• HMS1412I12
• N-(6-acetamidobenzo[d]thiazol-2-yl)-4-cyanobenzamide
• SR-01000397033-1
• N-(6-acetamido-1,3-benzothiazol-2-yl)-4-cyanobenzamide
• F0016-0567
• IFLab1_000188
• SR-01000397033
• 312917-54-7
• Z56786595
• AKOS001428292
• Oprea1_349672
• AB00666792-01
• IDI1_008407

• Inchi： 1S/C17H12N4O2S/c1-10(22)19-13-6-7-14-15(8-13)24-17(20-14)21-16(23)12-4-2-11(9-18)3-5-12/h2-8H,1H3,(H,19,22)(H,20,21,23)
• InChI Key： HALFQVJCWAMYFS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(C#N)=CC=2)=O)=NC2C=CC(=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 336.06809681g/mol
• Monoisotopic Mass: 336.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS No. 312917-54-7)

4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide, identified by its CAS No. 312917-54-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both cyano and acetamido functional groups in its structure enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to its relevance in cancer therapy and other diseases.

The molecular structure of 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide features a benzothiazole core linked to a benzamide moiety, which is further substituted with a cyano group. This unique arrangement contributes to its ability to interact with specific biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as machine learning models increasingly rely on detailed chemical descriptors to predict bioactivity. This aligns with the growing demand for computational chemistry tools and cheminformatics solutions in modern research.

One of the most searched questions related to this compound is its synthetic route and scalability. The synthesis of 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide typically involves multi-step reactions, including amide coupling and cyclization processes. Optimizing these steps is crucial for producing high yields and purity, which are essential for preclinical and clinical studies. Additionally, the compound's solubility and stability under various conditions are frequently discussed topics, as these properties directly impact its formulation and delivery in therapeutic applications.

In the context of personalized medicine, 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide has been explored for its potential to target specific genetic mutations. This aligns with the broader trend of precision oncology, where researchers aim to develop tailored treatments based on individual patient profiles. The compound's mechanism of action, particularly its interaction with protein kinases, has been a focal point of recent studies. Kinases are often dysregulated in cancers, and inhibiting them with small molecules like this compound offers a promising therapeutic strategy.

Another area of interest is the compound's potential in neurodegenerative disease research. The benzothiazole scaffold is known to exhibit neuroprotective properties, and modifications such as the addition of a cyano group can enhance its blood-brain barrier permeability. This has led to investigations into its efficacy against conditions like Alzheimer's and Parkinson's diseases, which are highly searched topics in medical and scientific communities.

From a commercial perspective, the demand for high-purity reference standards of 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide has increased, driven by the need for reliable analytical methods in quality control and regulatory compliance. Laboratories often seek detailed spectroscopic data (e.g., NMR, HPLC, and MS) to verify the identity and purity of such compounds. This underscores the importance of analytical chemistry in supporting research and development efforts.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on developing sustainable synthesis methods that minimize waste and energy consumption. The use of catalysts and biodegradable solvents in the production of 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide is an emerging trend, reflecting the broader shift toward eco-friendly practices in chemical manufacturing.

In summary, 4-cyano-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS No. 312917-54-7) is a multifaceted compound with significant potential in drug discovery, personalized medicine, and neurodegenerative disease research. Its unique structural features and biological activities make it a subject of ongoing investigation, particularly in the context of kinase inhibition and targeted therapy. As the scientific community continues to explore its applications, this compound is likely to remain a key player in advancing biomedical research and therapeutic innovation.